Cas no 7089-80-7 (18,22-Dihydroxy-A(1),28-dinorlupa-2,16,20(29)-trien-27-oic acid γ-lactone)

• Product Name: 18,22-Dihydroxy-A(1),28-dinorlupa-2,16,20(29)-trien-27-oic acid γ-lactone
• CAS No: 7089-80-7
• MF: C₂₈H₃₈O₃
• MW: 422.59952878952
• CID: 574022
• Update Time: 2024-03-01

18,22-Dihydroxy-A(1),28-dinorlupa-2,16,20(29)-trien-27-oic acid γ-lactone Chemical and Physical Properties

Names and Identifiers

• 12b,5a-(Epoxymethano)dicyclopenta[a,i]phenanthren-14-one,1,2,3,5,5b,6,7,7a,8,10a,10b,11,12,12a-tetradecahydro-3-hydroxy-5b,8,8,10a-tetramethyl-1-(1-methylethylidene)-,(1S,5aS,5bR,7aS,10aS,10bR,12aS,12bS)- (9CI)
• 12b,5a-(Epoxymethano)dicyclopenta[a,i]phenanthren-14-one,1,2,3,5,5b,6,7,7a,8,10a,10b,11,12,12a-tetradecahydro-3-hydroxy-5b,8,
• 12b,5a-(Epoxymethano)dicyclopenta[a,i]phenanthren-14-one,1,2,3,5,5b,6,7,7a,8,10a,10b,11,12,12a-tetradecahydro-3-hydroxy-5b,8,8,10a-tetramethyl-1-(1-methylethylidene)-,(1S,5aS,5bR,7aS,10aS,10bR,12aS,12
• 18,22-Dihydroxy-A(1),28-dinorlupa-2,16,20(29)-trien-27-oic acid γ-lactone
• A(1),28-Dinorlupa-2,16,20(29)-trien-27-oicacid, 18,22-dihydroxy-, g-lactone (8CI)
• Emmolactone (7CI)
• Emmolactone
• CID 101289768

• Inchi： 1S/C28H38O3/c1-16(2)18-15-19(29)17-9-12-27-22(28(17,18)31-23(27)30)8-7-21-25(5)14-13-24(3,4)20(25)10-11-26(21,27)6/h9,13-14,18-22,29H,1,7-8,10-12,15H2,2-6H3/t18-,19?,20-,21+,22-,25-,26+,27+,28-/m0/s1
• InChI Key： OIEKMLOZUMFYTL-LRMHHGFTSA-N
• SMILES： O1C([C@@]23CC=C4C(C[C@@H](C(=C)C)[C@@]14[C@H]2CC[C@@H]1[C@@]2(C)C=CC(C)(C)[C@@H]2CC[C@@]31C)O)=O

Computed Properties

• Exact Mass: 422.282
• Monoisotopic Mass: 422.282
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 1
• Complexity: 957
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5